Cas no 16496-38-1 (Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester)

Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester structure
16496-38-1 structure
Product Name:Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester
CAS No:16496-38-1
MF:C8H10O6
MW:202.161403179169
CID:227930
PubChem ID:86018
Update Time:2025-04-19

Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester
    • dimethyl 5-oxooxolane-2,3-dicarboxylate
    • dimethyl tetrahydro-5-oxofuran-2,3-dicarboxylate
    • dimethyl 5-oxotetrahydrofuran-2,3-dicarboxylate (non-preferred name)
    • Einecs 240-563-1
    • Tetrahydro-5-oxo-2,3-furandicarboxylic acid dimethyl ester
    • ZTQAVXKHIVFJHN-UHFFFAOYSA-N
    • Pentaric acid, 2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester
    • 16496-38-1
    • 5-Oxotetrahydrofuran-2,3-dicarboxylic acid, dimethyl ester
    • DTXSID301142248
    • NS00052245
    • Inchi: 1S/C8H10O6/c1-12-7(10)4-3-5(9)14-6(4)8(11)13-2/h4,6H,3H2,1-2H3
    • InChI Key: ZTQAVXKHIVFJHN-UHFFFAOYSA-N
    • SMILES: O1C(CC(C(=O)OC)C1C(=O)OC)=O

Computed Properties

  • Exact Mass: 202.0477
  • Monoisotopic Mass: 202.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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